Cas no 2361926-29-4 (Rel-(1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate)

• Product Name: Rel-(1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• CAS No: 2361926-29-4
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5041262
• Update Time: 2025-09-21

Rel-(1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• trans-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• (1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• rel-(1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate
• trans-ethyl 2-(tert-butoxycarbonylamino)cyclohexanecarboxylate
• (1R,2R)-ethyl 2-(tert-butoxycarbonyl)cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, (1R,2R)-
• Ethyl (1R,2R)-2-[[(1,1-dimethylethoxy)carbonyl]amino]cyclohexanecarboxylate
• Rel-(1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate

• Inchi： 1S/C14H25NO4/c1-5-18-12(16)10-8-6-7-9-11(10)15-13(17)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)/t10-,11-/m1/s1
• InChI Key： AULQPQMOKYESIY-GHMZBOCLSA-N
• SMILES： O(CC)C([C@@H]1CCCC[C@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• XLogP3: 3.2
• Topological Polar Surface Area: 64.599

Rel-(1R,2R)-Ethyl 2-((tert-butoxycarbonyl)amino)cyclohexanecarboxylate Security Information

• Storage Condition：Sealed in dry,Room Temperature